Cas no 1260764-00-8 (5-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine)

• Product Name: 5-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine
• CAS No: 1260764-00-8
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• MDL: MFCD11846693
• CID: 5231885
• PubChem ID: 53418276
• Update Time: 2025-05-19

5-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-(trifluoromethyl)phenyl)oxazol-2-amine
• 5-[3-(trifluoromethyl)phenyl]-1,3-oxazol-2-amine
• AT35098
• 5-(3-TRIFLUOROMETHYL-PHENYL)-OXAZOL-2-AMINE
• 5-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine

• MDL： MFCD11846693
• Inchi： 1S/C10H7F3N2O/c11-10(12,13)7-3-1-2-6(4-7)8-5-15-9(14)16-8/h1-5H,(H2,14,15)
• InChI Key： SKLVJIBAFSVIIM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2=CN=C(N)O2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 2.5
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine

5-3-(Trifluoromethyl)phenyl-1,3-Oxazol-2-Amine: A Comprehensive Overview

5-3-(Trifluoromethyl)phenyl-1,3-Oxazol-2-Amine, also known by its CAS number CAS No. 1260764-00-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one nitrogen and one oxygen atom. The presence of the trifluoromethyl group attached to the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 5-3-(Trifluoromethyl)phenyl-1,3-Oxazol-2-Amine consists of a phenyl ring substituted with a trifluoromethyl group at the 3-position. This phenyl group is connected to an oxazole ring via a methylene bridge. The oxazole ring itself contains an amine group at the 2-position, which can participate in hydrogen bonding and other intermolecular interactions. The trifluoromethyl group is highly electronegative due to the presence of three fluorine atoms, which can influence the electronic properties of the molecule and enhance its stability.

Recent studies have highlighted the potential of 5-3-(Trifluoromethyl)phenyl-1,3-Oxazol-2-Amine in drug discovery. Its unique structure allows for diverse interactions with biological targets, making it a promising candidate for developing new therapeutic agents. For instance, research has shown that this compound exhibits moderate activity against certain enzymes involved in neurological disorders. The trifluoromethyl group contributes to its lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body.

In terms of synthesis, 5-3-(Trifluoromethyl)phenyl-1,3-Oxazol-2-Amine can be prepared through various methods, including condensation reactions involving appropriate starting materials. One common approach involves the reaction of a substituted benzaldehyde with hydroxylamine in the presence of an acid catalyst to form the oxazole ring. The introduction of the trifluoromethyl group typically requires electrophilic substitution on the aromatic ring, which can be achieved using appropriate reagents under controlled conditions.

The physical properties of this compound are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various chemical reactions and analytical techniques. Additionally, spectroscopic data such as UV-vis and NMR spectra have been reported in recent studies, providing further insights into its structural characteristics.

From an environmental perspective, 5-CAS No. 1260764-based compounds have been evaluated for their biodegradability and toxicity profiles. Initial studies suggest that this compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and ensure its safe use in industrial applications.

In conclusion, 5-CAS No. 1260764-based compounds like 5-CAS No. 1260764-based compounds represent a promising class of molecules with diverse applications in chemistry and pharmacology. Their unique structural features and favorable physicochemical properties make them valuable tools for advancing scientific research and developing innovative solutions across multiple disciplines.